Cas no 1822973-78-3 (2-(isoxazol-3-yl)acetaldehyde)

• Product Name: 2-(isoxazol-3-yl)acetaldehyde
• CAS No: 1822973-78-3
• MF: C₅H₅NO₂
• MW: 111.098701238632
• CID: 6387873
• PubChem ID: 22631092
• Update Time: 2025-10-28

2-(isoxazol-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(isoxazol-3-yl)acetaldehyde
• 2-(1,2-oxazol-3-yl)acetaldehyde
• 1822973-78-3
• EN300-1852971
• SCHEMBL248814

• Inchi： 1S/C5H5NO2/c7-3-1-5-2-4-8-6-5/h2-4H,1H2
• InChI Key： DBKBDWSMTFTWBJ-UHFFFAOYSA-N
• SMILES： C(C1=NOC=C1)C=O

Computed Properties

• Exact Mass: 111.032028402g/mol
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 2-(isoxazol-3-yl)acetaldehyde

Exploring 2-(isoxazol-3-yl)acetaldehyde (CAS No. 1822973-78-3): Properties, Applications, and Innovations

2-(isoxazol-3-yl)acetaldehyde (CAS No. 1822973-78-3) is a versatile organic compound gaining attention in pharmaceutical and agrochemical research. Its unique isoxazole core coupled with an acetaldehyde functional group makes it a valuable building block for synthesizing complex molecules. Researchers are increasingly interested in its potential as a precursor for heterocyclic compounds, particularly in drug discovery programs targeting inflammation and metabolic disorders.

The compound's molecular structure features a reactive aldehyde group adjacent to the isoxazole ring, enabling diverse chemical transformations. This characteristic has sparked interest in click chemistry applications, where it serves as a key intermediate for creating bioconjugates and molecular probes. Recent studies highlight its utility in developing fluorescence markers for biological imaging, addressing the growing demand for advanced diagnostic tools in precision medicine.

In material science, 2-(isoxazol-3-yl)acetaldehyde demonstrates promise for designing smart polymers with stimuli-responsive properties. Its ability to participate in cross-linking reactions makes it attractive for creating biodegradable materials, aligning with global sustainability trends. The compound's thermal stability and solubility profile have been subjects of recent optimization studies, particularly for applications in organic electronics and energy storage systems.

Synthetic approaches to 2-(isoxazol-3-yl)acetaldehyde continue to evolve, with recent literature emphasizing green chemistry principles. Catalytic methods using transition metal complexes have shown improved yields while reducing environmental impact. These advancements respond to the pharmaceutical industry's need for cost-effective synthesis routes that meet stringent regulatory standards for impurity profiles.

Analytical characterization of CAS No. 1822973-78-3 presents unique challenges due to its reactive aldehyde moiety. Modern techniques like UPLC-MS and 2D NMR have become essential for quality control. Recent publications detail innovative stabilization methods for handling and storing this compound, addressing common questions about its shelf life and degradation pathways under various conditions.

The structure-activity relationship of 2-(isoxazol-3-yl)acetaldehyde derivatives has become a hot topic in medicinal chemistry. Computational studies using molecular docking and QSAR models predict promising interactions with biological targets related to neurodegenerative diseases. These findings have stimulated new research directions in central nervous system drug development, particularly for conditions with unmet medical needs.

Industrial applications of 2-(isoxazol-3-yl)acetaldehyde extend to flavor and fragrance chemistry, where its derivatives contribute to novel aroma compounds. The food industry shows growing interest in its potential as a precursor for natural-identical flavorings, coinciding with consumer demand for clean-label products. Recent patents highlight innovative methods for producing fruit-like essences using this chemical scaffold.

Safety assessments of CAS No. 1822973-78-3 continue to expand, with new toxicological data informing proper handling protocols. While not classified as hazardous under current regulations, proper laboratory practices are recommended when working with this compound. Recent guidelines emphasize the importance of personal protective equipment and ventilation systems during scale-up processes.

The global market for isoxazole derivatives like 2-(isoxazol-3-yl)acetaldehyde shows steady growth, driven by pharmaceutical R&D investments. Market analysts project increased demand from contract research organizations and academic institutions focusing on fragment-based drug discovery. Supply chain considerations have become particularly relevant, with manufacturers optimizing storage conditions and shipping protocols for international distribution.

Future research directions for 2-(isoxazol-3-yl)acetaldehyde include exploring its potential in biocatalysis and enzyme-mediated transformations. Early-stage investigations suggest possible applications in asymmetric synthesis of chiral building blocks, addressing the pharmaceutical industry's need for enantiomerically pure intermediates. These developments align with broader trends toward sustainable pharmaceutical manufacturing and green chemistry initiatives.